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Get Quote

The table below summarizes the fundamental physicochemical and solubility data for TAK-715, which is

crucial for planning experiments.

Property Value / Description

CAS Number 303162-79-0 [1] [2] [3]

Molecular Formula C₂₄H₂₁N₃OS [1] [2] [3]

Molecular Weight 399.51 g/mol [1] [2] [3]

Chemical Name N-[4-[2-Ethyl-4-(3-methylphenyl)-5-thiazolyl]-2-pyridinyl]benzamide [3] [4]

Solubility in DMSO 50-100 mM [2] [3] [5]

Solubility in Ethanol 16-50 mM [2] [5]

Experimental Protocols

Here are detailed methodologies for common experimental procedures using TAK-715, based on published

research.
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Preparation of Stock and Working Solutions

This protocol is adapted from general supplier recommendations and research applications [2] [5].

Materials

TAK-715 powder (≥98% purity) [3] [4]

Anhydrous Dimethyl Sulfoxide (DMSO)
Absolute Ethanol (for studies tolerating lower concentrations)

Sterile phosphate-buffered saline (PBS)
Microcentrifuge tubes, pipettes, and a sonicator

Procedure for 10 mM Stock Solution in DMSO

Weighing: Accurately weigh 4.0 mg of TAK-715 powder.
Dissolution: Transfer the powder into a clean microcentrifuge tube. Add 1.0 mL of anhydrous

DMSO to achieve a 10 mM stock concentration.
Mixing: Vortex the mixture for 30-60 seconds. To ensure complete dissolution, briefly sonicate

the tube in a water bath sonicator for 1-2 minutes.
Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store at -20°C or -80°C for long-term stability [2].

Procedure for Working Solutions

Dilution: Thaw the stock solution on ice and dilute to the desired working concentration using a

pre-warmed culture medium or buffer.
Critical Note: The final concentration of DMSO in cell culture should typically be kept below

0.1% (v/v) to minimize solvent cytotoxicity. Include a vehicle control with the same DMSO
concentration in all experiments.

2. In Vitro Protocol: Inhibiting IL-1β-Induced Effects in Nucleus
Pulposus Cells

This protocol is derived from a 2023 study investigating TAK-715's protective effects against intervertebral

disc degeneration [6].

Objective: To assess the anti-apoptotic and anti-inflammatory effects of TAK-715.
Cell Model: Rat nucleus pulposus cells (NPCs).

Treatment
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Culture: Maintain NPCs in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with

10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C with 5% CO₂ [6].
Pre-treatment: Pre-treat cells with 1.0 μM TAK-715 for 1 hour [6].

Stimulation: Stimulate the cells with 10 ng/mL of IL-1β for 24 hours to mimic an inflammatory
degeneration environment [6].

Downstream Analysis
Cell Viability: Assess using a CCK-8 assay [6].

Protein Expression: Analyze the expression of cleaved caspase-3, Bcl-2, Bax, COX-2,
HMGB1, collagen II, MMPs, and ADAMTS5 by Western blot [6].

Gene Expression: Quantify mRNA levels of collagen II, MMP3, MMP9, and ADAMTS5 using
quantitative real-time PCR (qPCR) [6].

Pathway Analysis: Examine the phosphorylation status of p38 MAPK via Western blot to
confirm target engagement [6].

3. In Vivo Protocol: Rat Model of Adjuvant-Induced Arthritis

This protocol is based on early pharmacological studies of TAK-715 [1] [5].

Objective: To evaluate the anti-inflammatory efficacy of TAK-715 in a live animal model.

Animal Model: Adjuvant-induced arthritis (AA) in male Lewis rats [5].
Dosing Formulation

Prepare a homogeneous suspension of TAK-715 in a 0.5% carboxymethyl cellulose sodium
salt (CMC-Na) solution. A concentration of 5 mg/mL is typical for oral gavage [5].

Dosing and Administration
Dosage: Administer TAK-715 orally at 30 mg/kg [5].

Control: Administer an equal volume of the vehicle (0.5% CMC-Na) to the control group.
Efficacy Measurement

Measure the reduction in secondary paw volume as the primary indicator of anti-inflammatory
efficacy [5].

Mechanism of Action and Experimental Workflow

TAK-715 is a potent, orally active inhibitor that primarily targets p38α MAPK. It also cross-reacts with and

inhibits casein kinase 1 delta and epsilon (CK1δ/ε), which is responsible for its observed inhibition of Wnt/β-

catenin signaling [1] [2] [7]. The following diagram illustrates its mechanism and a typical in vitro

experimental workflow.
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Diagram 1: Mechanism and in vitro workflow for TAK-715. TAK-715 inhibits the activated p38 MAPK

pathway, blocking downstream inflammatory and degenerative processes. The experimental steps for a

typical cell-based assay are shown on the right.

Critical Notes for Researchers

Solvent Choice: DMSO is the recommended solvent for preparing high-concentration stock

solutions. While ethanol can be used, its lower solubility limit makes it unsuitable for applications
requiring high working concentrations [2] [5].

Solution Stability: Always prepare stock solutions fresh or aliquot and store them at -20°C or -80°C.
Avoid repeated freeze-thaw cycles to maintain stability and prevent precipitation [2].

Vehicle Control: The critical importance of including a vehicle control (e.g., DMSO at the same final
concentration as treated groups) in every experiment cannot be overstated, as it is essential for
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attributing any observed effects to TAK-715 and not the solvent.

Off-Target Effects: Be aware that TAK-715 is not entirely specific to p38 MAPK. Its inhibition of Wnt/
β-catenin signaling is attributed to cross-reactivity with CK1δ/ε, not p38 inhibition [7]. This should be

considered when interpreting results, especially in studies involving Wnt signaling.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | CAS 303162-79-0 | SCBT - Santa Cruz Biotechnology TAK 715 [scbt.com]

2. TAK-715 | p38 MAPK Inhibitor [medchemexpress.com]

3. TAK 715 | p38 Inhibitors [rndsystems.com]

4. TAK 715 (4254) by Tocris, Part of Bio-Techne [bio-techne.com]

5. TAK-715 | p38 MAPK inhibitor | Mechanism | Concentration [selleckchem.com]

6. TAK-715 alleviated IL-1β-induced apoptosis and ECM ... [pmc.ncbi.nlm.nih.gov]

7. Inhibition of Wnt/β-Catenin Signaling by p38 MAP Kinase ... [sciencedirect.com]

To cite this document: Smolecule. [Solubility and Basic Properties of TAK-715]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548286#tak-715-solubility-dmso-

ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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